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An In-depth Technical Guide on the Core Chemical Reactions in the Gold Cyanidation Process

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical reactions

that underpin the gold cyanidation process. This hydrometallurgical technique remains the most

prevalent method for extracting gold from low-grade ores.[1][2][3] The process relies on the

ability of cyanide solutions to dissolve gold, forming a soluble gold-cyanide complex.[4] This

guide details the core chemical principles, influential factors, quantitative data, and

experimental protocols relevant to gold cyanidation.

Core Chemical Reactions
The dissolution of gold in a cyanide solution is an electrochemical process. The most widely

accepted overall reaction is described by Elsner's Equation:

4 Au + 8 NaCN + O₂ + 2 H₂O → 4 Na[Au(CN)₂] + 4 NaOH[1][2][5]

This equation illustrates that both cyanide ions (from a salt like sodium cyanide, NaCN) and an

oxidizing agent, typically dissolved oxygen (O₂), are essential for the reaction to proceed.[6][7]

In this reaction, gold is oxidized and then complexed by cyanide ions to form the soluble

dicyanoaurate(I) complex ion, [Au(CN)₂]⁻.[2]

A crucial intermediate in this process is hydrogen peroxide (H₂O₂), as identified by Bodländer.

The reaction can be broken down into two steps:
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2 Au + 4 NaCN + O₂ + 2 H₂O → 2 Na[Au(CN)₂] + 2 NaOH + H₂O₂

2 Au + 4 NaCN + H₂O₂ → 2 Na[Au(CN)₂] + 2 NaOH

The hydrogen peroxide formed can also oxidize additional gold or be consumed in side

reactions, such as the oxidation of cyanide to cyanate.[8][9]

Key Influential Factors
The efficiency of the gold cyanidation process is highly dependent on several key parameters:

Role of Dissolved Oxygen
Oxygen acts as the primary oxidizing agent, accepting electrons from the gold metal.[5][10] A

deficiency in dissolved oxygen will significantly slow down the leaching rate.[2] To ensure an

adequate supply, air or pure oxygen gas is often purged through the ore slurry.[2] The optimal

concentration of dissolved oxygen is generally considered to be between 8 and 10 ppm.[11]

Effect of pH
Maintaining an alkaline pH is critical for a safe and efficient cyanidation process. The optimal

pH range is typically between 10 and 11.[11] This is primarily to prevent the formation of highly

toxic and volatile hydrogen cyanide (HCN) gas, which occurs at lower pH levels.[12][13] Lime

(calcium hydroxide, Ca(OH)₂) or soda (sodium hydroxide, NaOH) is commonly added to the

solution to maintain the required alkalinity.[2][12] However, excessively high pH, particularly

above 12 with lime, can lead to the precipitation of calcium carbonate, which may passivate the

gold surface and hinder dissolution.[14]

Cyanide Concentration
The concentration of free cyanide in the solution is another critical factor. While a higher

concentration can increase the rate of gold dissolution, it also leads to higher operational costs

and greater environmental risks.[13] The optimal cyanide concentration is typically in the range

of 0.03% to 0.05% (300 to 500 ppm) NaCN.[15]

Influence of Other Minerals
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Gold ores are rarely pure and often contain other minerals that can interfere with the

cyanidation process by consuming cyanide or oxygen.

Copper Minerals: Many copper minerals react readily with cyanide to form various copper-

cyanide complexes, leading to significant cyanide consumption.[4][16]

Iron Sulfide Minerals (Pyrite and Pyrrhotite): These minerals can react with cyanide and

oxygen, consuming both and potentially forming compounds that can passivate the gold

surface.[17]

Arsenic and Antimony Minerals: Minerals such as arsenopyrite, realgar, orpiment, and

stibnite can consume both cyanide and oxygen, hindering gold dissolution.[16][17]

Carbonaceous Materials: Some ores contain carbonaceous materials that can adsorb the

dissolved gold-cyanide complex, a phenomenon known as "preg-robbing."[5]

Quantitative Data Summary
The following tables summarize key quantitative data related to the gold cyanidation process.

Parameter Optimal Range/Value Notes

pH 10 - 11
Maintained with lime or soda to

prevent HCN formation.[11]

Dissolved Oxygen 8 - 10 ppm
Essential for the oxidation of

gold.[11]

Sodium Cyanide (NaCN)

Concentration

0.03% - 0.05% (300 - 500

ppm)

Balances dissolution rate with

cost and environmental

concerns.[15]

Gold Dissolution Rate ~0.2–0.5 µm per hour

Dependent on various factors

including ore mineralogy and

particle size.[3]
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Kinetic Parameter Value Conditions

Reaction Order (with respect to

Cyanide)
~2.7

At low cyanide concentrations.

[8][9]

Limiting Reaction Rate

(RAu(lim))
7.3 × 10⁻⁶ mol m⁻² s⁻¹

At higher cyanide

concentrations, independent of

cyanide concentration and

stirring rate.[8][9]

Intrinsic Rate Constant (kAu) 8.6 × 10⁻⁶ mol m⁻² s⁻¹
Based on a surface chemical

model.[8][9]

Experimental Protocols
Bottle Roll Leaching Test
This is a standard laboratory procedure to determine the amenability of a gold ore to

cyanidation and to optimize leaching parameters.

Methodology:

Ore Preparation: A representative ore sample is crushed and ground to a specific particle

size (e.g., -150 µm).[18]

Pulp Preparation: A known weight of the ground ore (e.g., 500-1000 g) is placed in a bottle,

and a specific volume of water is added to achieve the desired pulp density.[9]

pH Adjustment: The pH of the slurry is measured, and lime (CaO or Ca(OH)₂) is added to

raise the pH to the target level (typically >10.5).[8]

Cyanide Addition: A calculated amount of sodium cyanide (NaCN) is added to achieve the

desired initial concentration.

Leaching: The bottle is sealed and placed on a set of rollers to ensure continuous agitation. A

small hole in the lid or periodic opening allows for air ingress.[9]

Sampling and Analysis: At predetermined time intervals (e.g., 2, 4, 8, 24, 48, 72 hours), the

rollers are stopped, and a sample of the pregnant solution is withdrawn.[9] The solution is
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analyzed for dissolved gold content (typically by Atomic Absorption Spectrometry - AAS) and

free cyanide concentration (by titration).

Data Analysis: The gold extraction percentage is calculated at each time point to determine

the leaching kinetics and the final gold recovery. Cyanide consumption is also calculated.

Determination of Free Cyanide by Titration
This method is used to measure the concentration of free cyanide in the leaching solution.

Methodology:

Sample Preparation: A known volume of the clear pregnant solution (filtered if necessary) is

taken.

Indicator Addition: A few drops of a potassium iodide (KI) solution are added as an indicator.

[3]

Titration: The solution is titrated with a standard solution of silver nitrate (AgNO₃).

Endpoint Determination: The endpoint is reached when a faint permanent turbidity (due to

the formation of silver iodide) appears.[3]

Calculation: The concentration of free cyanide is calculated based on the volume of silver

nitrate solution used.

Visualizations
Gold Cyanidation Chemical Pathway
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Caption: Electrochemical pathway of gold cyanidation.

Experimental Workflow for Bottle Roll Test
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Caption: Workflow for a laboratory bottle roll cyanidation test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582709#chemical-reactions-in-gold-cyanidation-
process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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